Cas no 5394-13-8 (2-Bromobenzobthiophene)
2-Bromobenzothiophene is a brominated heterocyclic compound featuring a benzene ring fused to a thiophene moiety, with a bromine substituent at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. Its high reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, enables efficient derivatization for constructing complex molecular architectures. The bromine atom serves as a versatile handle for further functionalization, enhancing its utility in medicinal chemistry and material science applications. The compound is typically handled under inert conditions due to its sensitivity to moisture and air, ensuring optimal stability and reactivity.
2-Bromobenzobthiophene structure
Product Name:2-Bromobenzobthiophene
CAS No:5394-13-8
MF:C8H5BrS
MW:213.094300031662
MDL:MFCD08435846
CID:375733
PubChem ID:94786
Update Time:2025-06-07
2-Bromobenzobthiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromobenzo[b]thiophene
- 2-Bromo-1-benzothiophene
- 2-Bromobenzothiophene
- 2-Bromothianaphthene
- Benzo[b]thiophene,2-bromo-
- NSC 2939
- NSC 43552
- NSC 9008
- Benzo(b)thiophene, 2-bromo-
- 2-Bromobenzo(b)thiophene
- Benzo[b]thiophene, 2-bromo-
- bromobenzothiophene
- 2-bromobenzthiophene
- bromobenzo[b]thiophene
- 2-bromo-benzo[b]thiophene
- 2-bromobenzo[b]-thiophene
- 2-Bromo-1-benzo[b]thiophene
- NSC2939
- NSC9008
- WIFMYMXKTAVDSQ-UHFFFAOYSA-N
- NSC43552
- MFC
- CS-W005319
- EN300-317829
- A853181
- J-508504
- SCHEMBL346398
- DTXSID80202227
- 5394-13-8
- DS-12692
- MFCD08435846
- NSC-43552
- FT-0648618
- AMY20757
- NSC-2939
- PGE4P62PNW
- NSC-9008
- SY064561
- D83873
- AKOS015897391
- 2-Bromobenzobthiophene
-
- MDL： MFCD08435846
- Inchi： 1S/C8H5BrS/c9-8-5-6-3-1-2-4-7(6)10-8/h1-5H
- InChI Key： WIFMYMXKTAVDSQ-UHFFFAOYSA-N
- SMILES： BrC1=CC2C=CC=CC=2S1
Computed Properties
- Exact Mass: 211.93000
- Monoisotopic Mass: 211.929533
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2
- XLogP3: 4
Experimental Properties
- Density: 1.649±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 37-43 °C
- Boiling Point: 284.7°C at 760 mmHg
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: 1.704
- Solubility: Very slightly soluble (0.14 g/l) (25 º C),
- PSA: 28.24000
- LogP: 3.66380
2-Bromobenzobthiophene Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36
- Safety Instruction： 26
-
Hazardous Material Identification：
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
2-Bromobenzobthiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromobenzobthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-MP290-5g |
2-Bromobenzo[b]thiophene |
5394-13-8 | 97% | 5g |
775.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-MP290-200mg |
2-Bromobenzo[b]thiophene |
5394-13-8 | 97% | 200mg |
64.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-MP290-1g |
2-Bromobenzo[b]thiophene |
5394-13-8 | 97% | 1g |
242.0CNY | 2021-08-05 | |
| Matrix Scientific | 100708-1g |
2-Bromo-1-benzothiophene |
5394-13-8 | 1g |
$394.00 | 2023-09-05 | ||
| Matrix Scientific | 100708-5g |
2-Bromo-1-benzothiophene |
5394-13-8 | 5g |
$1077.00 | 2023-09-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B840547-1g |
2-Bromobenzo[b]thiophene |
5394-13-8 | 97% | 1g |
164.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 761761-1G |
2-Bromobenzothiophene |
5394-13-8 | 1g |
¥518.48 | 2023-11-23 | ||
| Fluorochem | 221706-1g |
2-Bromobenzo[b]thiophene |
5394-13-8 | 95% | 1g |
￡28.00 | 2022-03-01 | |
| Fluorochem | 221706-5g |
2-Bromobenzo[b]thiophene |
5394-13-8 | 95% | 5g |
￡96.00 | 2022-03-01 | |
| Fluorochem | 221706-10g |
2-Bromobenzo[b]thiophene |
5394-13-8 | 95% | 10g |
￡167.00 | 2022-03-01 |
2-Bromobenzobthiophene Suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
(CAS:5394-13-8)2-bromobenzo[b]thiophene
Order Number:CJC034
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Monday, 4 August 2025 09:50
Price ($):price inquiry
Email:2589440029@qq.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5394-13-8)2-Bromobenzobthiophene
Order Number:A853181
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:44
Price ($):692.0/212.0
Email:sales@amadischem.com
2-Bromobenzobthiophene Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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